Cas no 56554-22-4 (1,3,2-Benzodioxaborole, 2-hexyl-)

1,3,2-Benzodioxaborole, 2-hexyl- Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-hexyl-
• 2-hexyl-1,3,2-benzodioxaborole
• DTXSID40451714
• 2-Hexylbenzo[d][1,3,2]dioxaborole
• 56554-22-4

• InChIKey： LGMGRSBSHZFYNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17BO2/c1-2-3-4-7-10-13-14-11-8-5-6-9-12(11)15-13/h5-6,8-9H,2-4,7,10H2,1H3
• SMILES： C(B1OC2C=CC=CC=2O1)CCCCC

Computed Properties

• Exact Mass: 203.13581
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 204.1321599g/mol
• Heavy Atom Count: 15
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 3.52630
• PSA: 18.46